Cas no 20867-01-0 (methyl (7E)-7-[(2E)-but-2-en-1-ylidene]-1-oxo-1,7-dihydrocyclopenta[c]pyran-4-carboxylate)

• Product Name: methyl (7E)-7-[(2E)-but-2-en-1-ylidene]-1-oxo-1,7-dihydrocyclopenta[c]pyran-4-carboxylate
• CAS No: 20867-01-0
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 910692
• PubChem ID: 5281541
• Update Time: 2025-04-19

methyl (7E)-7-[(2E)-but-2-en-1-ylidene]-1-oxo-1,7-dihydrocyclopenta[c]pyran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (7E)-7-[(2E)-but-2-en-1-ylidene]-1-oxo-1,7-dihydrocyclopenta[c]pyran-4-carboxylate
• methyl (7E)-7-[(E)-but-2-enylidene]-1-oxocyclopenta[c]pyran-4-carboxylate
• 7-((E)-But-2t-enyliden)-1-oxo-1,7-dihydro-cyclopenta[c]pyran-4-carbonsaeure-methylester
• 7-((E)-but-2t-enyliden)-1-oxo-1,7-dihydro-cyclopenta[c]pyran-4-carboxylic acid methyl ester
• AC1NQYLV
• CHEMBL445545
• Cyclopenta[c]pyran-4-carboxylic acid,7-dihydro-1-oxo-, methyl ester, (E,E)-
• Fluvoplumierin
• fulvoplumerin
• Fulvoplumierin
• NSC609064
• NSC661970
• Plumiera rubra
• C09778
• (E,E)-7-(2-Butenylidene)-1,7-dihydro-1-oxocyclopenta[c]pyran-4-carboxylic acid methyl ester
• Cyclopenta(c)pyran-4-carboxylic acid, 7-(2-butenylidene)-1,7-dihydro-1-oxo-, methyl ester, (E,E)-
• BDBM50480323
• NSC 661970
• METHYL 7-CROTONYLIDENECYCLOPENTA(C)PYRAN-1(7H)-ONE-4-CARBOXYLATE
• METHYL 7-CROTONYLIDENECYCLOPENTA(C)PYRAN-1-(7H)-ONE-4-CARBOXYLATE
• SCHEMBL436269
• NSC-661970
• CYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID, 7-(2E)-2-BUTENYLIDENE-1,7-DIHYDRO-1-OXO-, METHYL ESTER, (7E)-
• CHEBI:5188
• (7E)-7-(2E)-BUTEN-1-YLIDENE-1,7-DIHYDRO-1-OXOCYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID METHYL ESTER
• NSC 609064
• (E,E)-7-(2-BUTENYLIDENE)-1,7-DIHYDRO-1-OXOCYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID METHYL ESTER
• 20867-01-0
• Q27106683
• DTXSID101126054
• (e,e)-7-(2-butenylidene)-1,7-dihydro-1-oxo-cyclopenta(c)pyran-4-carboxylic acid methyl ester
• 88W5O194BU
• NSC-609064
• Methyl (7E)-7-(2E)-2-buten-1-ylidene-1,7-dihydro-1-oxocyclopenta[c]pyran-4-carboxylate
• 3-(2-BUTENYLIDENE)-2-CARBOXY-.ALPHA.-(HYDROXYMETHYLENE)-1,4-CYCLOPENTADIENE-1-ACETIC ACID .DELTA.-LACTONE METHYL ESTER
• UNII-88W5O194BU
• methyl (7E)-7-[(E)-but-2-enylidene]-1-oxo-cyclopenta[c]pyran-4-carboxylate
• FULVOPLUMIERIN [MI]

• Inchi： 1S/C14H12O4/c1-3-4-5-9-6-7-10-11(13(15)17-2)8-18-14(16)12(9)10/h3-8H,1-2H3/b4-3+,9-5+
• InChI Key： RFUJEBHESHKXKW-PRKJJMSOSA-N
• SMILES： O1C=C(C(=O)OC)C2C=C/C(=C\C=C\C)/C=2C1=O

Computed Properties

• Exact Mass: 244.07356
• Monoisotopic Mass: 244.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.25
• Boiling Point: 455.4°C at 760 mmHg
• Flash Point: 239.3°C
• Refractive Index: 1.583
• PSA: 52.6
• LogP: 2.41270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives